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Compound of Interest

Compound Name: Verapamil-d3

Cat. No.: B15562063

For laboratory professionals engaged in pharmaceutical research and development, ensuring
personal safety and maintaining a secure laboratory environment are paramount. This guide
provides essential, immediate safety and logistical information for handling Verapamil-d3, a
deuterated form of Verapamil. The following procedures and recommendations are designed to
minimize exposure risk and ensure proper disposal, fostering a culture of safety and
operational excellence.

Personal Protective Equipment (PPE) and Safe
Handling

When working with Verapamil-d3, adherence to proper personal protective equipment
protocols is mandatory to prevent accidental exposure.[1][2] The recommended PPE includes,
but is not limited to, powder-free nitrile or neoprene gloves, a disposable gown or a clean lab
coat, and eye protection such as safety glasses with side shields or goggles.[1][3] If there is a
risk of generating dust or aerosols, respiratory protection, such as a NIOSH-approved
respirator, should be used.

Key Handling Practices:
» Handle Verapamil-d3 in a well-ventilated area, preferably within a chemical fume hood.
» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the designated handling area.
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e Wash hands thoroughly after handling the compound.

o Ensure that eyewash stations and safety showers are readily accessible.

Storage and Disposal Protocols

Proper storage of Verapamil-d3 is crucial for maintaining its integrity and preventing accidental
release. It should be stored in a tightly closed container in a dry, cool, and well-ventilated place,
protected from light and moisture. Some sources recommend refrigeration (2-8°C) for long-

term storage. The storage area should be secure and accessible only to authorized personnel.

Disposal of Verapamil-d3 and any contaminated materials must be conducted in accordance
with local, state, and federal regulations. Do not dispose of the compound down the drain or in
the regular trash. It should be treated as a toxic chemical waste and disposed of through a
licensed waste disposal company. Uncleaned containers should be handled in the same
manner as the product itself.

Quantitative Safety Data Summary

For quick reference, the following table summarizes key safety information for Verapamil
Hydrochloride, the parent compound of Verapamil-d3. These values should be considered as
a guide for safe handling practices.

Parameter Value Reference
CAS Number 152-11-4 (Verapamil HCI)

Appearance Off-white solid powder

pH 4.5 - 6.5 (5% solution)

Melting Point 140 - 144 °C

UN Number 2811

Hazard Class 6.1 (Toxic)

Packing Group 1]
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Experimental Workflow for Safe Handling

To provide a clear, step-by-step visual guide, the following diagram illustrates the standard
operating procedure for the safe handling of Verapamil-d3 in a laboratory setting.
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Caption: Workflow for the safe handling of Verapamil-d3 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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